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Compound of Interest

Compound Name: Violanone

Cat. No.: B12302241 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for Violanone, including operational and disposal plans, to

foster a secure laboratory environment.

Hazard Identification and Classification
Violanone is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects[1]. All personnel should be thoroughly familiar with the safety data sheet (SDS) before

handling this compound.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Violanone to

minimize exposure and ensure personal safety.
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PPE Category Item Specification

Eye Protection Safety Goggles

Must be equipped with side-

shields to protect against

splashes.

Hand Protection Protective Gloves

Chemical-resistant gloves are

required. Nitrile gloves are a

suitable option for short-term

protection against a broad

range of chemicals, but it is

advisable to consult the glove

manufacturer's compatibility

chart for specific breakthrough

times.

Body Protection Impervious Clothing

A lab coat or other impervious

clothing should be worn to

protect the skin.

Respiratory Protection Suitable Respirator

Use in a well-ventilated area. If

adequate ventilation cannot be

achieved, a suitable respirator

is necessary.

Operational Plan for Safe Handling
Adherence to the following procedural steps is crucial for the safe handling of Violanone.

1. Preparation:

Ensure a designated and properly ventilated workspace, preferably a fume hood.
Verify the accessibility and functionality of an emergency eyewash station and safety
shower[1].
Assemble all necessary PPE and ensure it is in good condition.
Have spill containment materials readily available.

2. Handling:
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Avoid direct contact with skin, eyes, and clothing[1].
Do not eat, drink, or smoke in the handling area[1].
Wash hands thoroughly after handling the compound[1].
Avoid the formation of dust and aerosols[1].

3. Storage:

Store Violanone in a tightly sealed container in a cool, well-ventilated area[1].
Keep away from direct sunlight and sources of ignition[1].
Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent[1][2].
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Emergency Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and shoes. Seek medical attention if

irritation persists.

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention[1].

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

sand, earth) and place in a suitable container for

disposal. For large spills, contain the spill and

prevent it from entering drains or waterways.

Collect the spilled material and dispose of it

according to regulations.

Disposal Plan
Proper disposal of Violanone and its contaminated waste is critical to prevent environmental

harm.

1. Waste Segregation:

Collect all Violanone waste, including contaminated PPE and spill cleanup materials, in a
designated, clearly labeled, and sealed container.
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2. Disposal Method:

Dispose of the waste at an approved waste disposal plant[1].
Do not dispose of Violanone down the drain or in the regular trash.
Follow all local, state, and federal regulations for hazardous waste disposal.

3. Container Decontamination:

Empty containers should be triple-rinsed with an appropriate solvent. The rinsate must be
collected and disposed of as hazardous waste[3].

Quantitative Data
Property Value

Molecular Formula C17H16O6

Molecular Weight 316.31 g/mol

No occupational exposure limit values have been established for this product.[1]

Visual Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

Personal Protective Equipment when handling Violanone.
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Hazard Assessment

PPE Selection

Final Check

Start: Handling Violanone

Assess Hazards:
- Harmful if swallowed

- Skin/Eye Irritant Potential
- Inhalation Risk (dust/aerosol)

- Aquatic Toxicity

Eye Protection:
Safety Goggles with Side-Shields

Eye Contact Risk

Hand Protection:
Chemical-Resistant Gloves

Skin Contact Risk

Body Protection:
Impervious Lab Coat

Skin Contact Risk

Respiratory Protection:
Work in Ventilated Area or Use Respirator

Inhalation Risk

Final PPE Check:
- Goggles
- Gloves

- Lab Coat
- Adequate Ventilation

Proceed with HandlingAll PPE Correct

Re-evaluate & Correct

PPE Incomplete

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling Violanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Violanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12302241#personal-protective-equipment-for-
handling-violanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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